Cas no 3623-15-2 (1-phenylprop-2-yn-1-one)

1-phenylprop-2-yn-1-one structure

Product Name:1-phenylprop-2-yn-1-one

CAS No:3623-15-2

Molecular Formula:C₉H₆O

Molecular Weight:130.14

MDL:MFCD06661646

CID:44340

PubChem ID:77179

1-phenylprop-2-yn-1-one Properties

Names and Identifiers

- 1-Phenyl-2-propyn-1-one
- 1-phenylprop-2-yn-1-one
- 1-benzoyl-2-propyn-1-one
- 1-phenylprop-2-yn-1-olne
- 1-phenyl-prop-2-yn-1-one
- 1-phenyl-prop-2-yne-1-one
- Benzoylacetylene
- Ethyne, benzoyl-
- Ethynyl phenyl ketone
- Phenyl ethynyl ketone
- phenyl(3-(trifluoromethyl)-1H-pyrazol-5-yl)methanone
- Propiolophenone
- Propioloylbenzene
- Propynophenone
- 1-Phenylpropynone
- Propiolophenone(6CI,7CI,8CI)
- 1-Phenyl-1-oxo-2-propyne
- 1-Phenylpropyn-1-one
- 3-Oxo-3-phenylpropyne
- Ethyne,benzoyl-
- NSC 140267
- AS-75827
- NSC-140267
- 2-PROPYNOYLBENZENE
- CS-0072550
- J-505071
- A913656
- UNII-B1VA1ZWT28
- EN300-158078
- 1-Phenyl-2-propyn-1-one, >=95.0% (HPLC)
- B1VA1ZWT28
- DTXSID20189780
- 3623-15-2
- CHEMBL4541377
- Phenylethynyl ketone
- NSC140267
- AKOS004910122
- AB91942
- MFCD06661646
- 2-Propyn-1-one, 1-phenyl-
- F2145-0077
- SCHEMBL139423
- D94693
- DTXCID80112271
- STK688546
- Propiolophenone (8CI)
- +Expand
- MDL： MFCD06661646
- InChIKey： JITPLZPWKYUTDM-UHFFFAOYSA-N
- Inchi： 1S/C9H6O/c1-2-9(10)8-6-4-3-5-7-8/h1,3-7H
- SMILES： C#CC(C1=CC=CC=C1)=O

Computed Properties

Exact Mass: 130.04188
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 130.042
Heavy Atom Count: 10
Complexity: 166
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 1.50250
PSA: 17.07
Refractive Index: 1.552
Boiling Point: 213.7°Cat760mmHg
Flash Point: 76.6°C
Density: 1.073

1-phenylprop-2-yn-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003F2Q-100mg	1-Phenyl-2-propyn-1-one	3623-15-2	95%	100mg	$23.00	2024-05-04
A2B Chem LLC	AB58706-100mg	1-Phenylprop-2-yn-1-one	3623-15-2	95%	100mg	$21.00	2024-04-20
Aaron	AR003FB2-100mg	1-Phenyl-2-propyn-1-one	3623-15-2	95%	100mg	$13.00
abcr	AB552495-250 mg	1-Phenylprop-2-yn-1-one; .	3623-15-2		250MG	€138.80	2022-07-28
Advanced ChemBlocks	P38531-250MG	1-Phenylprop-2-yn-1-one	3623-15-2	95%	250MG	$105	2023-04-13
Alichem	A019107875-1g	1-Phenylprop-2-yn-1-one	3623-15-2	95%	1g	$474.15	2023-09-02
Ambeed	A490160-100mg	1-Phenylprop-2-yn-1-one	3623-15-2	95%	100mg	$28.0	2024-07-19
Enamine	EN300-158078-0.05g	1-phenylprop-2-yn-1-one	3623-15-2	92%	0.05g	$64.0	2023-07-07
eNovation Chemicals LLC	Y1044547-1g	1-Phenyl-2-propyn-1-one	3623-15-2	95%	1g	$185	2022-10-11
Life Chemicals	F2145-0077-0.25g	1-phenylprop-2-yn-1-one	3623-15-2	95%+	0.25g	$102.0	2023-09-06

1-phenylprop-2-yn-1-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3623-15-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3623-15-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1-phenylprop-2-yn-1-one Related Literature

1. 206. Researches on acetylenic compounds. Part VIII. Miscellaneous addition reactions of ethynyl ketones

Kenneth Bowden,Ernest A. Braude,E. R. H. Jones J. Chem. Soc. 1946 945
2. 324. The reaction of αβ-ethynyl ketones with active methyl and methylene compounds

A. W. Johnson J. Chem. Soc. 1947 1626
3. 14. Researches on acetylenic compounds. Part II. (A) the addition of amines to ethynyl ketones. (B) auxochromic properties and conjugating power of the amino Group

Kenneth Bowden,Ernest A. Braude,E. R. H. Jones,B. C. L. Weedon J. Chem. Soc. 1946 45
4. 69. A new synthesis of benzopyrylium salts

A. W. Johnson,R. R. Melhuish J. Chem. Soc. 1947 346
5. Elimination–addition. Part XIV. Addition of carboxylate ions to allenes and acetylenes and use of the adducts in acylation

G. D. Appleyard,C. J. M. Stirling J. Chem. Soc. C 1967 2686
6. Copper-catalyzed synthesis of aminoquinolines from β-(2-aminophenyl)-α,β-ynones using DMF as dual synthon

Balaji Ganesan,Karthick Govindan,Gopal Chandru Senadi,Mohanraj Kandasamy,Wei-Yu Lin Chem. Commun. 2020 56 6488
7. 15. Researches on acetylenic compounds. Part III. Diene additions to ethynyl ketones

Kenneth Bowden,E. R. H. Jones J. Chem. Soc. 1946 52
8. 208. Researches on acetylenic compounds. Part IX. Heterocyclic compounds derived from ethynyl ketones

Kenneth Bowden,E. R. H. Jones J. Chem. Soc. 1946 953
9. A novel synthesis of N-hydroxy-3-aroylindoles and 3-aroylindoles

Gabriella Ieronimo,Giovanni Palmisano,Angelo Maspero,Alessandro Marzorati,Luca Scapinello,Norberto Masciocchi,Giancarlo Cravotto,Alessandro Barge,Marco Simonetti,Keshav Lalit Ameta,Kenneth M. Nicholas,Andrea Penoni Org. Biomol. Chem. 2018 16 6853
10. 13. Researches on acetylenic compounds. Part I. The preparation of acetylenic ketones by oxidation of acetylenic carbinols and glycols

Kenneth Bowden,I. M. Heilbron,E. R. H. Jones,B. C. L. Weedon J. Chem. Soc. 1946 39

3623-15-2 (1-phenylprop-2-yn-1-one) Related Products

6710-62-9(1-phenylbut-2-yn-1-one)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3623-15-2)1-phenylprop-2-yn-1-one

Purity:99%

Quantity:5g

Price($):454.0